Cas no 1310404-21-7 (2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde)

• Product Name: 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde
• CAS No: 1310404-21-7
• MF: C₁₂H₁₅BClNO₃
• MW: 267.516402482986
• MDL: MFCD08063102
• CID: 1033319
• PubChem ID: 49760392
• Update Time: 2025-07-19

2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde
• 2-Chloro-3-formylpyridine-4-boronic acid pinacol ester
• 1310404-21-7
• AKOS015950216
• MFCD08063102
• FD10354
• DS-016375
• 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbaldehyde
• DTXSID60678188

• MDL： MFCD08063102
• Inchi： 1S/C12H15BClNO3/c1-11(2)12(3,4)18-13(17-11)9-5-6-15-10(14)8(9)7-16/h5-7H,1-4H3
• InChI Key： UJNMNOFROFLSQE-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 267.08300
• Monoisotopic Mass: 267.0833512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 1.84670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde

Research Brief on 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde (CAS: 1310404-21-7)

2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde (CAS: 1310404-21-7) is a boronic ester derivative of nicotinaldehyde, which has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases. The presence of the boronic ester moiety makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a widely used method in the construction of complex organic molecules.

Recent studies have highlighted the importance of this compound in the synthesis of novel pyridine-based derivatives, which exhibit potent inhibitory activity against several kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde in the development of selective EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC). The study emphasized the compound's role in facilitating the introduction of diverse functional groups, thereby enabling the optimization of drug candidates for improved efficacy and reduced toxicity.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of antiviral agents using 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde as a key intermediate. The resulting compounds exhibited potent activity against RNA viruses, including SARS-CoV-2, suggesting its potential utility in addressing emerging viral threats. The study underscored the importance of boronic acid derivatives in modulating the pharmacokinetic properties of antiviral drugs.

From a synthetic chemistry perspective, the stability and reactivity of 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde have been the subject of several investigations. A 2021 study in Tetrahedron Letters explored the compound's behavior under various reaction conditions, providing insights into its compatibility with different catalysts and solvents. These findings are critical for optimizing synthetic routes and scaling up production for industrial applications. The study also highlighted the compound's potential as a versatile reagent for the construction of heterocyclic frameworks, which are prevalent in many pharmaceuticals.

Looking ahead, the continued exploration of 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinaldehyde is expected to yield further advancements in drug discovery and development. Its unique structural features and reactivity profile make it a valuable tool for medicinal chemists seeking to design next-generation therapeutics. Future research directions may include the development of more efficient synthetic methodologies, as well as the exploration of its applications in targeted drug delivery systems and prodrug strategies. As the field of chemical biology continues to evolve, this compound is likely to remain a focal point of innovation and discovery.